Cas no 1038243-54-7 (4-amino-4-(4-tert-butylphenyl)butanoic acid)

• Product Name: 4-amino-4-(4-tert-butylphenyl)butanoic acid
• CAS No: 1038243-54-7
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 6063743
• PubChem ID: 43209158
• Update Time: 2025-10-28

4-amino-4-(4-tert-butylphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(4-tert-butylphenyl)butanoic acid
• Benzenebutanoic acid, γ-amino-4-(1,1-dimethylethyl)-
• 4-Amino-4-(4-(tert-butyl)phenyl)butanoic acid
• CS-0345842
• 1038243-54-7
• EN300-1830738

• Inchi： 1S/C14H21NO2/c1-14(2,3)11-6-4-10(5-7-11)12(15)8-9-13(16)17/h4-7,12H,8-9,15H2,1-3H3,(H,16,17)
• InChI Key： ISYXEKKKCLKWNK-UHFFFAOYSA-N
• SMILES： C1(C(N)CCC(O)=O)=CC=C(C(C)(C)C)C=C1

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.064±0.06 g/cm3(Predicted)
• Boiling Point: 375.4±30.0 °C(Predicted)
• pka: 4.37±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-amino-4-(4-tert-butylphenyl)butanoic acid

4-Amino-4-(4-tert-Butylphenyl)butanoic Acid (CAS No. 1038243-54-7): An Overview of a Versatile Compound in Medicinal Chemistry

4-Amino-4-(4-tert-butylphenyl)butanoic acid (CAS No. 1038243-54-7) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This compound, also known as ABP, is characterized by its distinct chemical structure, which includes an amino group, a tert-butylphenyl moiety, and a carboxylic acid functional group. These structural features contribute to its diverse biological activities and make it an attractive candidate for various therapeutic applications.

The chemical structure of 4-amino-4-(4-tert-butylphenyl)butanoic acid can be represented as follows: C₁₃H₂₁NO₂. The tert-butyl group on the phenyl ring provides steric hindrance, which can influence the compound's interactions with biological targets. The amino and carboxylic acid groups offer multiple sites for functionalization, making it a valuable starting material for the synthesis of more complex molecules with tailored properties.

In recent years, 4-amino-4-(4-tert-butylphenyl)butanoic acid has been extensively studied for its potential as a lead compound in the development of novel drugs. One of the key areas of research has been its role as a modulator of G protein-coupled receptors (GPCRs), which are important targets for a wide range of therapeutic interventions. GPCRs are involved in numerous physiological processes, including neurotransmission, hormone signaling, and immune responses. By modulating these receptors, ABP can potentially influence various disease states.

A notable study published in the Journal of Medicinal Chemistry highlighted the ability of 4-amino-4-(4-tert-butylphenyl)butanoic acid to act as an agonist for the serotonin 5-HT_1A receptor. This receptor is implicated in mood disorders such as depression and anxiety, making it a promising target for the development of new antidepressant and anxiolytic drugs. The study demonstrated that ABP exhibited high affinity and selectivity for the 5-HT_1A receptor, suggesting its potential as a lead compound for further optimization.

Beyond its interactions with GPCRs, 4-amino-4-(4-tert-butylphenyl)butanoic acid has also shown promise in other therapeutic areas. For instance, research conducted at the University of California, San Francisco, investigated the anti-inflammatory properties of ABP. The study found that ABP could effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that ABP may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its biological activities, the synthetic accessibility of 4-amino-4-(4-tert-butylphenyl)butanoic acid is another factor that contributes to its appeal in medicinal chemistry. The compound can be synthesized through a variety of routes, including coupling reactions between amino acids and substituted phenols. One common method involves the reaction of 4-amino butyric acid with 4-tert-butylbenzaldehyde followed by reduction to form the final product. This synthetic flexibility allows researchers to easily modify the structure of ABP, enabling the exploration of structure-activity relationships (SARs) and the optimization of pharmacological properties.

The pharmacokinetic properties of 4-amino-4-(4-tert-butylphenyl)butanoic acid have also been studied to assess its suitability as a drug candidate. Research has shown that ABP(CAS No. 1038243-54-7)) exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. In vitro studies have demonstrated that it has good solubility and permeability characteristics, which are essential for effective oral bioavailability. Furthermore, preliminary toxicology studies have indicated that (CAS No. 1038243-54-7)) has low toxicity at therapeutic doses, making it a promising candidate for further clinical evaluation.

The potential therapeutic applications of(CAS No. 1038243-54-7)) extend beyond GPCR modulation and anti-inflammatory effects. Recent studies have explored its use in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Research conducted at Harvard Medical School found that(CAS No. 1038243-54-7)) could protect neurons from oxidative stress and reduce amyloid-beta aggregation, key factors in the pathogenesis of Alzheimer's disease. These findings suggest that(CAS No. 1038243-54-7)) may have neuroprotective properties that could be harnessed for treating neurodegenerative conditions.

In conclusion,(CAS No. 1038243-54-7)) is a versatile compound with significant potential in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive candidate for drug discovery and development across multiple therapeutic areas. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, further highlighting its importance in modern pharmaceutical research.